Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate

• Molecular Formula: C13H14N2O3S
• Molecular Weight: 278.33 g/mol
• IUPAC Name: methyl 4-(prop-2-enylcarbamothioylcarbamoyl)benzoate
• InChI: InChI=1S/C13H14N2O3S/c1-3-8-14-13(19)15-11(16)9-4-6-10(7-5-9)12(17)18-2/h3-7H,1,8H2,2H3,(H2,14,15,16,19)
• InChI Key: AWAMGUQFYVOEML-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NC(=S)NCC=C

Description

Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate, also known as MAA, is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields. MAA is a member of the thiosemicarbazone family, which has been extensively studied for their biological activities, including antiviral, antitumor, and antiparasitic properties.

Scientific Research Applications

Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate has been shown to exhibit antiviral, antitumor, and antiparasitic activities. Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate has been found to inhibit the replication of the human immunodeficiency virus (HIV) by targeting the viral reverse transcriptase enzyme. Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate has also been found to induce apoptosis in cancer cells by activating the mitochondrial pathway. In addition, Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate has been shown to exhibit antiparasitic activity against Leishmania amazonensis, a protozoan parasite that causes leishmaniasis.

Mechanism of Action

The mechanism of action of Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate is not fully understood; however, it is believed to involve the inhibition of various enzymes and proteins. Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate has been shown to inhibit the activity of HIV reverse transcriptase, which is essential for the replication of the virus. Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate has also been found to induce apoptosis in cancer cells by activating the mitochondrial pathway. Additionally, Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate has been shown to inhibit the activity of thioredoxin reductase, an enzyme that is involved in redox regulation and is overexpressed in many cancer cells.
Biochemical and Physiological Effects
Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate inhibits the replication of HIV and induces apoptosis in cancer cells. Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate has also been found to exhibit antiparasitic activity against Leishmania amazonensis. In vivo studies have shown that Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate has antitumor activity in animal models of cancer. Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate has also been shown to exhibit anti-inflammatory activity in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate in lab experiments is its ability to inhibit the replication of HIV and induce apoptosis in cancer cells. This makes Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate a potential candidate for the development of antiviral and anticancer drugs. Another advantage of using Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate is its ability to exhibit antiparasitic activity against Leishmania amazonensis. This makes Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate a potential candidate for the development of drugs to treat leishmaniasis. One limitation of using Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate in lab experiments is its low solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the research of Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate. One direction is the development of Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate-based antiviral and anticancer drugs. Another direction is the development of Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate-based drugs to treat leishmaniasis. Further studies are needed to fully understand the mechanism of action of Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate and its potential applications in various fields. Additionally, studies are needed to optimize the synthesis method of Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate and improve its solubility in water.

Synthesis Methods

The synthesis of Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate involves the reaction of 4-aminobenzoic acid with allyl isothiocyanate, followed by the reaction with thiosemicarbazide and methyl chloroformate. This reaction sequence results in the formation of Methyl 4-({[(allylamino)carbonothioyl]amino}carbonyl)benzoate as a white crystalline solid with a melting point of 114-116°C.